Lipophilicity (LogP) Positioning Between Polar and Hyper-Lipophilic N-Substituted 2-Amino-2-phenylethanol Analogs
The target compound's computed XLogP3-AA of 1.8 [1] and independently predicted LogP of 2.098 place it in an intermediate lipophilicity range compared to three key N-substituted 2-amino-2-phenylethanol analogs: it is 0.42–1.12 log units more lipophilic than the unsubstituted 2-amino-2-phenylethanol (LogP 1.379 [2] or 0.68 [3]), 0.03–0.27 log units more lipophilic than (R)-2-isopropylamino-2-phenylethanol (LogP 1.83 ), and 0.80–1.10 log units less lipophilic than 2-(benzylamino)-2-phenylethanol (LogP 2.90 ). For CNS drug-like space, LogP values between 1.5 and 2.7 are frequently associated with balanced permeability and solubility [4], positioning the target compound more favorably than the hyper-lipophilic benzyl analog or the overly polar unsubstituted scaffold.
| Evidence Dimension | Octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | XLogP3-AA = 1.8 [1]; predicted LogP = 2.098 |
| Comparator Or Baseline | 2-Amino-2-phenylethanol (LogP 1.379 [2] / 0.68 [3]); (R)-2-Isopropylamino-2-phenylethanol (LogP 1.83 ); 2-(Benzylamino)-2-phenylethanol (LogP 2.90 ) |
| Quantified Difference | Target vs. unsubstituted: +0.42 to +1.12 log units (more lipophilic); Target vs. isopropyl: +0.03 to +0.27 log units (slightly more lipophilic); Target vs. benzyl: -0.80 to -1.10 log units (less lipophilic) |
| Conditions | Computed values from PubChem XLogP3 [1], Fluorochem internal prediction , vendor data sheets [2][3] |
Why This Matters
Intermediate LogP improves the probability of achieving favorable ADME properties relative to analogs at the extremes of the lipophilicity range, reducing the risk of poor solubility (benzyl analog) or poor membrane permeability (unsubstituted analog) in cell-based β2-adrenoceptor assays.
- [1] PubChem CID 63182452. XLogP3-AA = 1.8. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63182452 (Accessed 2026-05-02). View Source
- [2] Molbase. 2-Amino-2-phenylethanol, CAS 7568-92-5. LogP 1.379. Available at: https://qiye.molbase.cn (Accessed 2026-05-02). View Source
- [3] ChemTradeHub. 2-Amino-2-phenylethanol, CAS 7568-92-5. LogP 0.6787. Available at: https://jp.chemtradehub.com (Accessed 2026-05-02). View Source
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